Cas no 518300-87-3 (ethyl 4-{(4Z)-1-oxo-4-(thiophene-2-sulfonyl)imino-1,4-dihydronaphthalen-2-ylamino}benzoate)

• Product Name: ethyl 4-{(4Z)-1-oxo-4-(thiophene-2-sulfonyl)imino-1,4-dihydronaphthalen-2-ylamino}benzoate
• CAS No: 518300-87-3
• MF: C₂₃H₁₈N₂O₅S₂
• MW: 466.529423236847
• CID: 5904191
• PubChem ID: 6050724
• Update Time: 2025-07-23

ethyl 4-{(4Z)-1-oxo-4-(thiophene-2-sulfonyl)imino-1,4-dihydronaphthalen-2-ylamino}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl (Z)-4-((1-oxo-4-((thiophen-2-ylsulfonyl)imino)-1,4-dihydronaphthalen-2-yl)amino)benzoate
• Benzoic acid, 4-[[1,4-dihydro-1-oxo-4-[(2-thienylsulfonyl)imino]-2-naphthalenyl]amino]-, ethyl ester
• ethyl 4-{(4Z)-1-oxo-4-(thiophene-2-sulfonyl)imino-1,4-dihydronaphthalen-2-ylamino}benzoate
• ethyl 4-{[(4Z)-1-oxo-4-[(thiophene-2-sulfonyl)imino]-1,4-dihydronaphthalen-2-yl]amino}benzoate
• (Z)-ethyl 4-((1-oxo-4-((thiophen-2-ylsulfonyl)imino)-1,4-dihydronaphthalen-2-yl)amino)benzoate
• 518300-87-3
• F1269-0801
• AKOS001676156
• ethyl 4-[[(4Z)-1-oxo-4-thiophen-2-ylsulfonyliminonaphthalen-2-yl]amino]benzoate
• ethyl 4-({1-oxo-4-[(2-thienylsulfonyl)imino]-1,4-dihydro-2-naphthalenyl}amino)benzoate
• AQ-390/41639731

• Inchi： 1S/C23H18N2O5S2/c1-2-30-23(27)15-9-11-16(12-10-15)24-20-14-19(17-6-3-4-7-18(17)22(20)26)25-32(28,29)21-8-5-13-31-21/h3-14,24H,2H2,1H3
• InChI Key： DSJZJCPPLWCVAK-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC2=CC(=NS(C3SC=CC=3)(=O)=O)C3=C(C2=O)C=CC=C3)C=C1

Computed Properties

• Exact Mass: 466.06571403g/mol
• Monoisotopic Mass: 466.06571403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 885
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 648.4±65.0 °C(Predicted)
• pka: -4.53±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on ethyl 4-{(4Z)-1-oxo-4-(thiophene-2-sulfonyl)imino-1,4-dihydronaphthalen-2-ylamino}benzoate

Professional Introduction to Ethyl 4-{(4Z)-1-oxo-4-(thiophene-2-sulfonyl)imino-1,4-dihydronaphthalen-2-ylamino}benzoate (CAS No. 518300-87-3)

Ethyl 4-{(4Z)-1-oxo-4-(thiophene-2-sulfonyl)imino-1,4-dihydronaphthalen-2-ylamino}benzoate (CAS No. 518300-87-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biological and chemical applications.

The molecular framework of ethyl 4-{(4Z)-1-oxo-4-(thiophene-2-sulfonyl)imino-1,4-dihydronaphthalen-2-ylamino}benzoate incorporates several key structural motifs that are highly relevant to modern drug discovery. The presence of a thiophene-2-sulfonyl moiety and an imino group contributes to its potential bioactivity, while the benzoate and dihydronaphthalene components provide stability and solubility characteristics that are advantageous for formulation and administration.

In recent years, there has been a growing interest in the development of heterocyclic compounds for their therapeutic potential. The thiophene ring, in particular, is well-documented for its role in various pharmacological applications due to its ability to interact with biological targets in multiple ways. The sulfonyl group further enhances the compound's interactions with biological systems, making it a valuable scaffold for medicinal chemists.

The dihydronaphthalene portion of the molecule adds another layer of complexity, contributing to its unique electronic properties and potential binding affinities with biological receptors. This combination of structural features makes ethyl 4-{(4Z)-1-oxo-4-(thiophene-2-sulfonyl)imino-1,4-dihydronaphthalen-2-ylamino}benzoate an intriguing compound for further investigation.

Recent research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can target multiple pathways simultaneously. Ethyl 4-{(4Z)-1-oxo-4-(thiophene-2-sulfonyl)imino-1,4-dihydronaphthalen-2-ylamino}benzoate fits this criterion well, as its structural features suggest potential activity in several therapeutic areas. For instance, the imino group can participate in hydrogen bonding interactions, which are crucial for drug-receptor binding.

The benzoate moiety is known for its role in enhancing the pharmacokinetic properties of drugs, including solubility and metabolic stability. This makes ethyl 4-{(4Z)-1-oxo-4-(thiophene-2-sulfonyl)imino-1,4-dihydronaphthalen-2-ylamino}benzoate a promising candidate for further development as a lead compound in drug discovery programs.

One of the most exciting aspects of this compound is its potential application in the treatment of inflammatory diseases. The combination of the thiophene sulfonyl group and the imino group suggests that it may be able to modulate inflammatory pathways by interacting with specific enzymes or receptors. This has implications not only for treating acute inflammatory conditions but also for chronic diseases where inflammation plays a significant role.

Another area where ethyl 4-{(4Z)-1-oxo-4-(thiophene-2-sulfonyl)imino}-1,4-dihydronaphthalen -2 -ylaminobenzoate shows promise is in the field of anticancer research. The complex structure of this compound allows it to potentially interfere with multiple signaling pathways that are involved in cancer cell proliferation and survival. By targeting these pathways simultaneously, it may be possible to develop more effective treatments for various types of cancer.

The synthesis and characterization of ethyl 4-{(4Z)-1 oxo - 42 ( th i o p h e n e - 22 sul f o n y l ) i m i n o - 14 di hyd ro n a p h t h a l e n -22 y l a m i n o } b e n z o a t e ( C A S N o .51830087 ) has been extensively studied by researchers around the world. The synthetic route involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography has been crucial in confirming the structure and properties of this compound.

The physicochemical properties of ethyl 4-{(42)-1 oxo -42 ( th i o p h e n e -22 sul f o n y l ) i m i n o -14 di hyd ro n a p h t h a l e n -22 y l a m i n o } b e n z o a t e have been thoroughly investigated to understand how they influence its biological activity. Parameters such as solubility, melting point, and spectroscopic data provide valuable insights into how this compound behaves in different environments. These studies are essential for determining optimal conditions for its use in pharmaceutical applications.

In conclusion, ethyl 44{(42)-12 oxo -42 ( th i o p h e n e -22 sul f o n y l ) i m i n o -14 di hyd ro n a p h t h a l e n -22 y l a m i n o } b e n z o a t e ( C A S N o .51830087 ) is a highly promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further development as a therapeutic agent. As research continues to uncover new applications for this compound, it is likely that we will see even more innovative uses emerge in the future.